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Compound of Interest

Compound Name: Tak-683

Cat. No.: B611125 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
TAK-683 is a potent and selective nonapeptide agonist of the Kisspeptin receptor (KISS1R),

also known as GPR54.[1][2] As a key regulator of the hypothalamic-pituitary-gonadal axis, the

activation of KISS1R by its endogenous ligand, kisspeptin, or synthetic agonists like TAK-683,

triggers a signaling cascade that plays a crucial role in reproductive function and has

implications in various hormone-dependent diseases, including prostate cancer.[1][3] These

application notes provide detailed protocols for the preparation of TAK-683 solutions for use in

in vitro cell culture experiments, ensuring reliable and reproducible results.

Chemical Properties and Solubility
A summary of the key chemical properties of TAK-683 is presented in the table below.
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Property Value Reference(s)

Molecular Formula C₆₄H₈₃N₁₇O₁₃ [4][5]

Molecular Weight 1298.47 g/mol [4]

Appearance White to off-white solid [5]

Solubility
Soluble in DMSO (e.g., 10

mM), not soluble in water
[4][6]

Purity Typically >98% N/A

Storage (Powder)

Short term (days to weeks) at

0-4°C; Long term (months to

years) at -20°C. Store dry and

protected from light.

[4]

Stock Solution Preparation
Caution: TAK-683 is for research use only and not for human consumption. Standard

laboratory safety precautions, including the use of personal protective equipment (gloves, lab

coat, and eye protection), should be followed.

The recommended solvent for preparing TAK-683 stock solutions for cell culture applications is

dimethyl sulfoxide (DMSO).

Recommended Stock Solution Concentration: 10 mM in 100% DMSO.

Protocol for Preparing a 10 mM Stock Solution:

Equilibrate: Allow the vial of lyophilized TAK-683 powder to reach room temperature before

opening to prevent condensation.

Weighing: Accurately weigh the desired amount of TAK-683 powder in a sterile

microcentrifuge tube.

Dissolution: Add the appropriate volume of sterile, anhydrous DMSO to the tube to achieve a

10 mM concentration. For example, to prepare a 10 mM solution from 1 mg of TAK-683
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(MW: 1298.47 g/mol ), you would add approximately 77 µL of DMSO.

Mixing: Gently vortex or pipette the solution to ensure the peptide is completely dissolved.

Avoid vigorous shaking to minimize the introduction of air bubbles.

Aliquoting and Storage: Aliquot the 10 mM stock solution into smaller, single-use volumes in

sterile microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots at

-20°C for short-term storage (up to 1 month) or at -80°C for long-term storage (up to 6

months).[5]

Working Solution Preparation for Cell Culture
The preparation of the final working solution of TAK-683 in cell culture medium requires careful

dilution of the DMSO stock to avoid precipitation of the peptide and to minimize DMSO-induced

cytotoxicity. The final concentration of DMSO in the cell culture medium should ideally be kept

at or below 0.1% (v/v) to minimize effects on most cell lines.[4][5]

Recommended Working Concentrations: The effective concentration of TAK-683 will vary

depending on the cell line and the specific assay. For functional assays, such as calcium

mobilization in KISS1R-expressing Chinese Hamster Ovary (CHO) cells, EC₅₀ values have

been reported to be in the low nanomolar range (e.g., 0.96 nM for human KISS1R and 1.6 nM

for rat KISS1R).[1][2] A concentration range of 1 nM to 1 µM is a reasonable starting point for

most in vitro experiments.

Protocol for Preparing a 1 µM Working Solution:

Intermediate Dilution (Optional but Recommended): To avoid precipitation, a serial dilution

approach is recommended. First, dilute the 10 mM DMSO stock solution in sterile

phosphate-buffered saline (PBS) or serum-free cell culture medium. For example, a 1:100

dilution will yield a 100 µM intermediate solution.

Final Dilution: Add the intermediate solution (or the 10 mM stock if performing a direct

dilution) dropwise to the final volume of pre-warmed complete cell culture medium while

gently swirling the medium. This gradual addition helps to ensure that the peptide remains in

solution.
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Final DMSO Concentration: Ensure the final concentration of DMSO in the working solution

is at a non-toxic level for your specific cell line (generally ≤ 0.1%). A vehicle control (medium

with the same final concentration of DMSO) should always be included in your experiments.

Use Immediately: It is recommended to use the freshly prepared working solution

immediately for your cell culture experiments to ensure the stability and activity of the

peptide.

Experimental Workflow for Cell-Based Assays
The following diagram illustrates a general workflow for conducting a cell-based assay with

TAK-683.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b611125?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b611125?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Experiment

Analysis

Prepare 10 mM TAK-683
Stock in DMSO

Prepare Working Solution
in Cell Culture Medium

Treat Cells with
TAK-683 Working Solution

Seed Cells in
Culture Plate

Incubate for
Desired Time

Perform Cell-Based Assay
(e.g., Ca2+ mobilization, gene expression)

Data Analysis

Click to download full resolution via product page

A general workflow for cell-based experiments using TAK-683.

TAK-683 Signaling Pathway
TAK-683 exerts its biological effects by binding to and activating the KISS1 receptor (KISS1R),

a G-protein coupled receptor (GPCR). The primary signaling cascade initiated by KISS1R
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activation involves the Gαq/11 protein, leading to the activation of phospholipase C (PLC) and

subsequent downstream signaling events.
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Simplified signaling pathway of TAK-683 via the KISS1R.

Summary and Best Practices
Solubility: TAK-683 is soluble in DMSO but not in aqueous solutions.

Stock Solution: Prepare a concentrated stock solution (e.g., 10 mM) in 100% DMSO and

store in single-use aliquots at -80°C.

Working Solution: Dilute the DMSO stock in your final cell culture medium using a stepwise

approach to minimize precipitation.

DMSO Concentration: Maintain a final DMSO concentration of ≤ 0.1% in your cell culture to

avoid cytotoxicity. Always include a vehicle control.

Stability: Use freshly prepared working solutions for your experiments. The stability of TAK-
683 in cell culture media at 37°C has not been extensively reported, so immediate use is

recommended.

Cell Lines: Chinese Hamster Ovary (CHO) cells expressing KISS1R are a suitable model for

in vitro studies.[2]

By following these guidelines, researchers can confidently prepare TAK-683 solutions for their

cell culture experiments to investigate its role in KISS1R signaling and its potential therapeutic

applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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